N-(2,4-difluorophenyl)-5-(2-thienyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H8F2N2O2S/c15-8-3-4-10(9(16)6-8)17-14(19)11-7-12(20-18-11)13-2-1-5-21-13/h1-7H,(H,17,19)
• InChI Key: VSYSMZIJISKVEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C14H8F2N2O2S
• Molecular Weight: 306.29 g/mol

Description

N-(2,4-difluorophenyl)-5-(2-thienyl)-3-isoxazolecarboxamide, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain, inflammation, and fever. It is a derivative of salicylic acid and was first synthesized in 1969. Diflunisal is a white crystalline powder that is insoluble in water but soluble in organic solvents.

Mechanism of Action

Diflunisal works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for pain and fever. By inhibiting COX, Diflunisal reduces the production of prostaglandins, which leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
Diflunisal has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which leads to a reduction in pain and inflammation. Diflunisal has also been shown to reduce the levels of amyloid-beta, a protein that is associated with the development of Alzheimer's disease. In addition, Diflunisal has been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Diflunisal has a number of advantages and limitations for use in lab experiments. One advantage is that it is a well-established drug that has been extensively studied. This means that there is a large body of literature available on its pharmacology and mechanism of action. Another advantage is that it is relatively cheap and easy to obtain. However, one limitation is that it is not very soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research on Diflunisal. One area of research is the potential use of Diflunisal in the treatment of Alzheimer's disease. Further studies are needed to determine the optimal dosage and duration of treatment. Another area of research is the development of new formulations of Diflunisal that are more soluble in water. This would make it easier to administer in certain experiments. Finally, there is a need for further studies on the potential side effects of Diflunisal, particularly in long-term use.

Scientific Research Applications

Diflunisal has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. Diflunisal has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to reduce the levels of amyloid-beta, a protein that is associated with the development of Alzheimer's disease.